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Compound of Interest

Compound Name:
Guanidine, N'-cyano-N,N-

dimethyl-

Cat. No.: B1585020 Get Quote

Essential Safety and Handling Guide for
Guanidine, N'-cyano-N,N-dimethyl-
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Guanidine, N'-cyano-N,N-dimethyl- (CAS No. 1609-06-9).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks

associated with this chemical.

Hazard Identification and Safety Data
Guanidine, N'-cyano-N,N-dimethyl- is classified as moderately toxic if ingested or absorbed

through the skin and is a mild eye irritant[1]. While specific quantitative toxicity data such as

LD50 for this compound is not readily available in the provided search results, hazard codes

indicate its potential for harm[1]. Handle this chemical with the utmost care and adhere to the

safety precautions outlined below.

Physical and Chemical Properties:
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Property Value

Molecular Formula C₄H₈N₄[1][2]

Molecular Weight 112.13 g/mol [1]

Appearance White solid

Melting Point 176-177 °C[1]

Boiling Point 182.9 °C at 760 mmHg[1]

Flash Point 64.4 °C[1]

Solubility Slightly soluble in DMSO and Methanol[1]

Storage Temperature -20°C Freezer[1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Guanidine, N'-cyano-N,N-dimethyl-.

Protection Type Specification

Eye Protection
Chemical safety goggles or a face shield

(NIOSH/EN 166 compliant).

Hand Protection
Chemically resistant gloves (e.g., nitrile rubber).

Inspect gloves for integrity before each use.

Skin and Body Protection

Laboratory coat, long pants, and closed-toe

shoes. For larger quantities or potential for

splashing, consider an apron or coveralls.

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved respirator with a particulate

filter is recommended.
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Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe working environment.

Workflow for Handling Guanidine, N'-cyano-N,N-dimethyl-:
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh Compound in Fume Hood

Proceed to handling

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Work Surfaces

Proceed to cleanup

Segregate and Label Waste

Dispose of Waste via Approved Channels

Doff and Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of Guanidine, N'-cyano-N,N-dimethyl-.
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Step-by-Step Handling Procedure:

Preparation:

Before handling, ensure you are wearing the appropriate personal protective equipment

(PPE) as specified in the table above.

Work in a well-ventilated area, preferably within a certified chemical fume hood[2].

Have an emergency eyewash station and safety shower readily accessible.

Prepare all necessary equipment and reagents before introducing Guanidine, N'-cyano-
N,N-dimethyl- to the workspace.

Handling:

Avoid the formation of dust and aerosols[2].

When weighing the solid, do so carefully within the fume hood to minimize dust

generation.

If dissolving the compound, add it slowly to the solvent to avoid splashing.

Avoid contact with skin, eyes, and clothing[2].

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly closed when not in use[2].

The recommended storage temperature is -20°C in a freezer[1].
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First Aid Measures
In the event of exposure, follow these first-aid procedures immediately.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Proper disposal of Guanidine, N'-cyano-N,N-dimethyl- and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Labeling:

Solid Waste: Collect any unused solid Guanidine, N'-cyano-N,N-dimethyl- and

contaminated disposable materials (e.g., weigh boats, contaminated gloves) in a clearly

labeled, sealed container.

Liquid Waste: Solutions containing Guanidine, N'-cyano-N,N-dimethyl- should be collected

in a separate, labeled, and sealed waste container.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "Guanidine, N'-cyano-N,N-dimethyl-".

Disposal Procedure:

All waste containing Guanidine, N'-cyano-N,N-dimethyl- must be disposed of as hazardous

waste.

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on the disposal of this chemical.

Decontamination:

All surfaces and equipment that have come into contact with Guanidine, N'-cyano-N,N-
dimethyl- should be thoroughly decontaminated.

Use a suitable solvent (e.g., water, if appropriate for the surface) followed by a soap and

water wash.

Collect all decontamination materials (e.g., wipes, absorbent pads) as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1585020#personal-protective-equipment-for-
handling-guanidine-n-cyano-n-n-dimethyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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